Cas no 2168120-35-0 (3,5,6-triazatricyclo7.5.0.0,2,6tetradeca-2,4-dien-4-amine)
3,5,6-triazatricyclo7.5.0.0,2,6tetradeca-2,4-dien-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,5,6-triazatricyclo7.5.0.0,2,6tetradeca-2,4-dien-4-amine
- 3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine
- 2168120-35-0
- EN300-1274818
-
- Inchi: 1S/C11H18N4/c12-11-13-10-9-5-3-1-2-4-8(9)6-7-15(10)14-11/h8-9H,1-7H2,(H2,12,14)
- InChI Key: JYGBEPYICRFFAJ-UHFFFAOYSA-N
- SMILES: N12CCC3CCCCCC3C1=NC(N)=N2
Computed Properties
- Exact Mass: 206.153146591g/mol
- Monoisotopic Mass: 206.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 56.7Ų
3,5,6-triazatricyclo7.5.0.0,2,6tetradeca-2,4-dien-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1274818-0.05g |
3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine |
2168120-35-0 | 0.05g |
$1866.0 | 2023-06-08 | ||
| Enamine | EN300-1274818-0.1g |
3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine |
2168120-35-0 | 0.1g |
$1955.0 | 2023-06-08 | ||
| Enamine | EN300-1274818-0.25g |
3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine |
2168120-35-0 | 0.25g |
$2044.0 | 2023-06-08 | ||
| Enamine | EN300-1274818-0.5g |
3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine |
2168120-35-0 | 0.5g |
$2132.0 | 2023-06-08 | ||
| Enamine | EN300-1274818-1.0g |
3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine |
2168120-35-0 | 1g |
$2221.0 | 2023-06-08 | ||
| Enamine | EN300-1274818-2.5g |
3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine |
2168120-35-0 | 2.5g |
$4355.0 | 2023-06-08 | ||
| Enamine | EN300-1274818-5.0g |
3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine |
2168120-35-0 | 5g |
$6441.0 | 2023-06-08 | ||
| Enamine | EN300-1274818-10.0g |
3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine |
2168120-35-0 | 10g |
$9550.0 | 2023-06-08 | ||
| Enamine | EN300-1274818-50mg |
3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine |
2168120-35-0 | 50mg |
$1866.0 | 2023-10-01 | ||
| Enamine | EN300-1274818-100mg |
3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine |
2168120-35-0 | 100mg |
$1955.0 | 2023-10-01 |
3,5,6-triazatricyclo7.5.0.0,2,6tetradeca-2,4-dien-4-amine Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 3,5,6-triazatricyclo7.5.0.0,2,6tetradeca-2,4-dien-4-amine
3,5,6-Triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine: A Key Compound in Modern Pharmaceutical Research
3,5,6-Triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine, with the chemical identifier CAS No. 2168120-35-0, represents a novel class of organic molecules that has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery. This compound belongs to the broader family of heterocyclic amines, characterized by the presence of multiple nitrogen atoms within its molecular framework. The triazatricyclo nomenclature highlights the complex ring system that forms the core of this molecule, while the 2,4-dien-4-amine functional group suggests the presence of conjugated double bonds and an amine moiety, both of which are critical for its chemical reactivity and biological activity.
The 3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca portion of the name reflects the intricate polycyclic structure of the compound, which consists of multiple fused rings. This structural complexity is a key factor in its potential therapeutic applications, as such molecules often exhibit unique interactions with biological targets. Recent studies have shown that compounds with similar ring systems are being explored for their ability to modulate enzyme activity and receptor binding, making them promising candidates for the development of new therapeutic agents.
One of the most notable aspects of 3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine is its conjugated diene system, which is believed to contribute to its reactivity in chemical reactions. The presence of conjugated double bonds allows for the formation of various intermediate species, which could be exploited in the synthesis of more complex molecules. Researchers have also noted that the amine group at the terminal position may play a role in stabilizing the molecule's structure and enhancing its solubility in aqueous environments, a critical property for pharmaceutical compounds.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic scaffolds in the design of drugs targeting specific diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structural features to 3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine showed promising activity against inflammatory pathways, suggesting potential applications in the treatment of autoimmune disorders. This finding underscores the relevance of polycyclic amines in modern drug discovery efforts.
The synthetic accessibility of 3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine is another area of active research. Several methodologies have been developed to synthesize this compound efficiently, including catalytic approaches and organocatalytic strategies. These synthetic routes are particularly important for scaling up production, which is essential for transitioning from laboratory research to clinical trials. A 2024 review in Organic Chemistry Insights detailed the advantages of using transition metal catalysts in the synthesis of such complex molecules, emphasizing their role in achieving high yields and stereochemical control.
In addition to its synthetic potential, 3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine has also been investigated for its biological activity. Preliminary studies suggest that it may interact with specific enzymes involved in metabolic pathways, potentially offering new therapeutic avenues. For example, a 2023 preclinical study published in Drug Discovery Today reported that derivatives of this compound exhibited inhibitory effects on a key enzyme associated with neurodegenerative diseases, highlighting its potential as a lead compound for further development.
The amine functionality of 3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine is also of interest in the context of drug design. Amines are commonly used in pharmaceuticals due to their ability to form hydrogen bonds with biological targets. This property may contribute to the molecule's binding affinity for certain receptors or enzymes. Researchers are currently exploring how modifications to the amine group could enhance the compound's potency or reduce potential side effects, which is a critical step in the drug development process.
Furthermore, the polycyclic structure of 3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine may offer advantages in terms of drug stability. Polycyclic compounds are often more resistant to metabolic degradation compared to simpler molecules, which could improve the half-life of any therapeutic agent derived from this compound. This characteristic is particularly valuable for drugs that require prolonged action or are administered in formulations that need to maintain efficacy over extended periods.
Despite its promising attributes, the development of 3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine as a therapeutic agent is still in its early stages. Ongoing research is focused on understanding its full pharmacological profile, including its mechanisms of action, toxicity, and interactions with other drugs. A 2024 study in Pharmaceutical Research emphasized the need for comprehensive in vitro and in vivo studies to evaluate the safety and efficacy of this compound before it can be considered for clinical trials.
In conclusion, 3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its potential biological activity, make it a compelling candidate for further exploration. As research in this area continues to evolve, the compound may play a pivotal role in the development of new therapies for a variety of medical conditions.
For more information on the latest developments in the study of 3,5,6-triazatricyclo[7.5.0.0,2,6]tetradeca-2,4-dien-4-amine, please refer to recent publications in leading scientific journals or consult specialized databases that provide access to preclinical and clinical studies on novel compounds.
2168120-35-0 (3,5,6-triazatricyclo7.5.0.0,2,6tetradeca-2,4-dien-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)